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Compound of Interest
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Cat. No.: B606736 Get Quote

Welcome to the technical support center for researchers and scientists engaged in the

synthesis of superheavy elements, with a specific focus on Oganesson (Og). This resource

provides troubleshooting guides and frequently asked questions (FAQs) to address the

significant challenges encountered during these complex experiments.

Frequently Asked Questions (FAQs)
Q1: We have been running our fusion experiment for an
extended period but have not detected any Oganesson
atoms. What are the likely reasons for this?
A1: The synthesis of Oganesson is an exceptionally challenging endeavor with an extremely

low probability of success. Several factors could contribute to the lack of detection:

Extremely Low Fusion Cross-Section: The probability of the projectile and target nuclei

successfully fusing to form Oganesson is incredibly small. The fusion cross-section for the

249Cf + 48Ca reaction is in the range of 0.3–0.6 picobarns (pb), which is equivalent to (3–

6)×10−41 m2.[1][2] This necessitates extremely long experimental run times, often spanning

several months, and a very high beam dose to produce even a single atom.[1][3]

Insufficient Beam Dose: A very high number of projectile ions must be directed at the target

to achieve a statistically significant chance of a fusion event. For the initial synthesis of

Oganesson, a beam dose of 2.5×1019 calcium ions was required.[1][3][4]
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Nuclear Instability: Oganesson is highly radioactive, with its only confirmed isotope, 294Og,

having a half-life of less than a millisecond (approximately 0.7 to 0.89 milliseconds).[1][5][6]

This rapid decay makes detection exceptionally difficult, as the atom may decay before it can

be registered by the detection system.

Detection System Inefficiencies: The detection of Oganesson relies on identifying its

characteristic alpha decay chain. This requires a highly sensitive and efficient detector array

capable of capturing the decay products and correlating them to the initial implantation of the

Oganesson atom. Any inefficiencies in the detector setup can lead to missed events.

Q2: How can we optimize our experimental setup to
increase the probability of producing and detecting
Oganesson?
A2: Optimizing the experimental parameters is crucial for maximizing the chances of success.

Consider the following:

Projectile Beam Energy and Intensity: The energy of the projectile beam must be carefully

controlled. The initial successful experiments used beam energies around 245-251 MeV.[1]

High beam intensity is necessary to deliver a sufficient dose of projectiles to the target in a

reasonable timeframe.

Target Material and Thickness: The target material, typically Californium-249, must be of high

purity and uniform thickness. The thickness of the target is a critical parameter; for instance,

a target thickness of 0.34 mg/cm2 has been used successfully.[1]

Advanced Detection Systems: Employing state-of-the-art recoil separators and position-

sensitive detector arrays is essential. These systems are designed to separate the desired

superheavy nuclei from the unreacted beam particles and other reaction products, and then

to track their decay signatures.

Patience and Persistence: Due to the probabilistic nature of the synthesis, extended

experimental runs are unavoidable. The initial discovery experiments took four months to

produce the first recorded event.[1][2]
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Q3: What are the primary decay characteristics we
should be looking for to confirm the synthesis of
294Og?
A3: The confirmation of 294Og synthesis is achieved through the detection of its specific alpha

decay chain. The nucleus of 294Og undergoes alpha decay into Livermorium-290 (290Lv).[5]

[6] The subsequent decay of 290Lv and its daughter nuclei must also be consistent with known

decay patterns. The identification of the 294Og nuclei is verified by separately creating the

daughter nucleus 290Lv and confirming that its decay matches the decay chain observed from

the Oganesson experiment.[2]

Experimental Protocols and Data
Key Experimental Reaction
The most successful reaction for the synthesis of Oganesson to date is the fusion of a Calcium-

48 projectile with a Californium-249 target:

24998Cf + 4820Ca → 294118Og + 3 10n

This is a "hot fusion" reaction, where the resulting compound nucleus has a significant

excitation energy, which is dissipated by the emission of neutrons.

Quantitative Experimental Data
The following table summarizes the key quantitative data from the successful Oganesson

synthesis experiments.
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Parameter Value Reference

Projectile 48Ca [1][4]

Target 249Cf [1][4]

Beam Energy 245 - 251 MeV [1]

Beam Dose 2.5 x 1019 ions [1][3][4]

Target Thickness 0.23 - 0.34 mg/cm2 [1]

Fusion Cross-Section ~0.3–0.6 pb [1][2]

Half-life of 294Og ~0.7 - 0.89 ms [1][5][6]

Number of Atoms Detected 3-5 (in initial campaigns) [1][7]

Experiment Duration ~4 months for the first event [1][2]

Visualizations
Experimental Workflow for Oganesson Synthesis
The following diagram illustrates the general workflow for producing and detecting Oganesson.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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